Cas no 80755-87-9 (H-Lys-Gln-Ala-Gly-Asp-Val-OH)

• Product Name: H-Lys-Gln-Ala-Gly-Asp-Val-OH
• CAS No: 80755-87-9
• MF: C₂₅H₄₄N₈O₁₀
• MW: 616.664465904236
• CID: 707805
• PubChem ID: 24896326
• Update Time: 2025-11-02

H-Lys-Gln-Ala-Gly-Asp-Val-OH Chemical and Physical Properties

Names and Identifiers

• L-Valine,L-lysyl-L-glutaminyl-L-alanylglycyl-L-a-aspartyl-
• 2-[[2-[[2-[2-[[5-amino-2-(2,6-diaminohexanoylamino)-5-oxopentanoyl]amino]propanoylamino]acetyl]amino]-3-carboxypropanoyl]amino]-3-methylbutanoic acid
• H-LYS-GLN-ALA-GLY-ASP-VAL-OH
• KQAGDV
• Lys-Gln-Ala-Gly-Asp-Val
• 80755-87-9
• DTXSID30404916
• CHEBI:177110
• Lys-Gln-Ala-Gly-Asp-Val, >=97% (HPLC)
• H-Lys-Gln-Ala-Gly-Asp-Val-OH

• MDL： MFCD00133515
• Inchi： 1S/C25H44N8O10/c1-12(2)20(25(42)43)33-24(41)16(10-19(36)37)31-18(35)11-29-21(38)13(3)30-23(40)15(7-8-17(28)34)32-22(39)14(27)6-4-5-9-26/h12-16,20H,4-11,26-27H2,1-3H3,(H2,28,34)(H,29,38)(H,30,40)(H,31,35)(H,32,39)(H,33,41)(H,36,37)(H,42,43)
• InChI Key： AFAFFVKJJYBBTC-UHFFFAOYSA-N
• SMILES： O=C(C(CCCCN)N)NC(C(NC(C)C(NCC(NC(CC(=O)O)C(NC(C(=O)O)C(C)C)=O)=O)=O)=O)CCC(N)=O

Computed Properties

• Exact Mass: 616.31800
• Monoisotopic Mass: 616.31803963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 43
• Rotatable Bond Count: 26
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.2
• Topological Polar Surface Area: 315Ų

Experimental Properties

• PSA: 315.23000
• LogP: 0.05420

H-Lys-Gln-Ala-Gly-Asp-Val-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Lys-Gln-Ala-Gly-Asp-Val-OH

Exploring the Versatile Peptide H-Lys-Gln-Ala-Gly-Asp-Val-OH (CAS No. 80755-87-9): Properties, Applications, and Research Insights

The hexapeptide H-Lys-Gln-Ala-Gly-Asp-Val-OH (CAS No. 80755-87-9) is a synthetic peptide sequence that has garnered significant attention in biochemical and pharmaceutical research. Comprising lysine (Lys), glutamine (Gln), alanine (Ala), glycine (Gly), aspartic acid (Asp), and valine (Val), this peptide exhibits unique structural and functional properties. Its molecular formula is C₂₅H₄₂N₈O₁₁, with a molecular weight of approximately 630.66 g/mol. Researchers are particularly interested in its potential applications in peptide-based therapeutics, biomaterials, and enzyme substrate studies.

One of the most intriguing aspects of H-Lys-Gln-Ala-Gly-Asp-Val-OH is its sequence, which combines both hydrophilic and hydrophobic amino acids. The presence of lysine and aspartic acid introduces charged residues, while alanine, glycine, and valine contribute to the peptide's stability and folding behavior. This balance makes it a promising candidate for drug delivery systems and biocompatible coatings. Recent studies have also explored its role in wound healing and tissue engineering, aligning with the growing demand for innovative biomedical solutions.

In the context of current research trends, H-Lys-Gln-Ala-Gly-Asp-Val-OH is often discussed alongside peptide self-assembly and nanotechnology. Its ability to form ordered structures under specific conditions has opened doors for applications in bioimaging and targeted therapy. Moreover, the peptide's compatibility with 3D bioprinting techniques has made it a subject of interest in regenerative medicine. These advancements resonate with the increasing focus on personalized medicine and sustainable healthcare.

The synthesis of H-Lys-Gln-Ala-Gly-Asp-Val-OH typically involves solid-phase peptide synthesis (SPPS), a widely used method for producing high-purity peptides. Researchers emphasize the importance of HPLC purification and mass spectrometry to ensure the peptide's integrity and functionality. Quality control measures are critical, especially when the peptide is intended for in vitro or in vivo studies. As the demand for custom peptides grows, optimizing synthesis protocols for H-Lys-Gln-Ala-Gly-Asp-Val-OH remains a priority.

From a commercial perspective, H-Lys-Gln-Ala-Gly-Asp-Val-OH is available through specialized suppliers catering to pharmaceutical, academic, and biotech sectors. Its pricing varies based on purity, scale, and customization requirements. Market analysts note a rising trend in peptide-based cosmeceuticals and nutraceuticals, where sequences like H-Lys-Gln-Ala-Gly-Asp-Val-OH are explored for their anti-aging and skin-repair properties. This aligns with consumer interest in clean beauty and science-backed skincare.

Looking ahead, the potential of H-Lys-Gln-Ala-Gly-Asp-Val-OH in immunomodulation and cancer research is an exciting frontier. Preliminary studies suggest its sequence may interact with specific cell receptors or signaling pathways, though further validation is needed. Collaborative efforts between computational biologists and peptide chemists could accelerate discoveries in this area. As the scientific community continues to unravel the peptide's mechanisms, its applications are expected to expand across diagnostics, therapeutics, and biomaterials.

In summary, H-Lys-Gln-Ala-Gly-Asp-Val-OH (CAS No. 80755-87-9) represents a multifaceted peptide with broad implications for science and industry. Its unique composition, coupled with advancements in peptide engineering and biotechnology, positions it as a valuable tool for addressing contemporary challenges in healthcare and materials science. Whether you're a researcher, manufacturer, or enthusiast, understanding this peptide's capabilities can provide insights into the future of bio-inspired innovation.